Cas no 894165-17-4 (2-cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: 2-cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 894165-17-4
• MF: C₁₇H₉Cl₂F₃N₂O
• MW: 385.167372465134
• CID: 5970785
• PubChem ID: 24417875
• Update Time: 2025-05-20

2-cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26586166
• 2-cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• AKOS000955515
• 894165-17-4
• Z44410939

• Inchi： 1S/C17H9Cl2F3N2O/c18-13-6-3-4-10(15(13)19)8-11(9-23)16(25)24-14-7-2-1-5-12(14)17(20,21)22/h1-8H,(H,24,25)/b11-8+
• InChI Key： ISDUGTDXYFTILF-DHZHZOJOSA-N
• SMILES： ClC1C(=CC=CC=1/C=C(\C#N)/C(NC1C=CC=CC=1C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 384.0044028g/mol
• Monoisotopic Mass: 384.0044028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

Introduction to 2-cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 894165-17-4) and Its Emerging Applications in Chemical Biology

The compound 2-cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 894165-17-4) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural features, characterized by a cyano group, dichlorophenyl moiety, and trifluoromethyl-substituted phenyl ring, make it a promising candidate for further exploration in medicinal chemistry and therapeutic development.

Recent advancements in the field of synthetic organic chemistry have enabled the efficient preparation of this compound, which has garnered attention due to its structural complexity and the potential biological activity it may exhibit. The presence of multiple electron-withdrawing and electron-donating groups in its molecular framework suggests that it could interact with biological targets in novel ways, making it an intriguing subject for further investigation.

In the context of modern drug design, the incorporation of halogenated aromatic rings, such as the 2,3-dichlorophenyl group, is a common strategy to enhance binding affinity and metabolic stability. The cyano group at the third position introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its interactions with biological receptors. Additionally, the trifluoromethyl substituent on the phenyl ring is well-known for its ability to improve lipophilicity and binding affinity, making it a valuable feature in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development due to their favorable pharmacokinetic properties. The trifluoromethyl group in particular has been extensively studied for its role in enhancing metabolic stability and bioavailability. In this context, 2-cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide emerges as a compound with potential therapeutic applications, particularly in areas where these properties are crucial.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These methodologies not only facilitate the preparation of the target molecule but also allow for structural modifications that can further enhance its biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. The use of docking algorithms and quantum mechanical calculations has provided insights into how the various functional groups contribute to binding affinity and selectivity. These computational approaches are essential for guiding experimental efforts and optimizing lead compounds for therapeutic use.

In addition to its structural features, the compound's solubility profile and pharmacokinetic properties have been evaluated as part of its preclinical characterization. The presence of polar functional groups such as the cyano group suggests that it may exhibit good solubility in polar solvents, which is advantageous for formulation development. Furthermore, preliminary pharmacokinetic studies indicate that it may possess favorable absorption, distribution, metabolism, and excretion (ADME) properties.

The potential applications of 2-cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide extend across various therapeutic areas. Its structural motifs are reminiscent of known bioactive molecules that target enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. As such, it represents a valuable scaffold for structure-based drug design initiatives aimed at developing novel therapeutics.

Future research directions may focus on exploring derivatives of this compound to enhance its biological activity further. By systematically modifying specific functional groups or introducing new moieties into its molecular structure, researchers can generate libraries of compounds with tailored properties for targeted drug discovery programs. The integration of high-throughput screening technologies will be crucial in identifying lead candidates with optimal pharmacological profiles.

The growing interest in fluorinated compounds underscores their importance in modern pharmaceutical development. The unique combination of structural features found in 2-cyano-3-(2,3-dichlorophenyl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide positions it as a promising candidate for further exploration in this field. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining synthetic chemistry with computational biology and pharmacology; compounds like these will play an increasingly significant role in advancing therapeutic strategies across multiple disease areas.